Cas no 1495787-45-5 (N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine)

• Product Name: N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine
• CAS No: 1495787-45-5
• MF: C₁₁H₁₈N₄O
• MW: 222.286821842194
• MDL: MFCD21716065
• CID: 5180537
• PubChem ID: 66192638
• Update Time: 2025-10-30

N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-4-methanamine, N-cyclopropyl-1-[(tetrahydro-3-furanyl)methyl]-
• n-((1-((Tetrahydrofuran-3-yl)methyl)-1h-1,2,3-triazol-4-yl)methyl)cyclopropanamine
• N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine

• MDL： MFCD21716065
• Inchi： 1S/C11H18N4O/c1-2-10(1)12-5-11-7-15(14-13-11)6-9-3-4-16-8-9/h7,9-10,12H,1-6,8H2
• InChI Key： MBQOBMWYBHSAAU-UHFFFAOYSA-N
• SMILES： N1(CC2CCOC2)C=C(CNC2CC2)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine

Comprehensive Overview of N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine (CAS No. 1495787-45-5)

N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine (CAS No. 1495787-45-5) is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This molecule features a cyclopropanamine moiety linked to a 1,2,3-triazole ring, which is further substituted with an oxolan-3-ylmethyl group. Such a combination of heterocycles makes it a promising candidate for various biomedical applications, particularly in the development of novel therapeutics.

The 1,2,3-triazole core is a hallmark of click chemistry, a technique widely used in modern drug design due to its high efficiency and selectivity. Researchers are increasingly exploring N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine for its potential role in targeting specific enzymes or receptors, given its ability to mimic natural biomolecules. Recent studies have highlighted its relevance in addressing neurodegenerative diseases and inflammatory conditions, topics that are currently trending in scientific literature and public health discussions.

From a synthetic perspective, the incorporation of the oxolan-3-ylmethyl group enhances the compound's solubility and bioavailability, which are critical factors in pharmacokinetics. This attribute aligns with the growing demand for drug-like molecules that exhibit improved absorption and metabolic stability. Additionally, the cyclopropanamine fragment is known to confer rigidity to the molecular structure, potentially increasing binding affinity to biological targets.

In the context of AI-driven drug discovery, N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine has been identified as a scaffold of interest due to its modularity and ease of functionalization. Computational models have predicted its compatibility with various protein-protein interaction sites, making it a versatile building block for precision medicine applications. This aligns with the broader industry shift toward personalized therapeutics, a topic frequently searched by professionals and enthusiasts alike.

Environmental and green chemistry considerations are also relevant when discussing this compound. The synthetic routes to N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine often employ catalyst-free or low-waste methodologies, reflecting the increasing emphasis on sustainable practices in chemical research. This aspect resonates with the global push for eco-friendly innovations, a hot topic in both academic and industrial circles.

In summary, N-({1-(oxolan-3-yl)methyl-1H-1,2,3-triazol-4-yl}methyl)cyclopropanamine (CAS No. 1495787-45-5) represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted properties and potential applications make it a subject of ongoing research, with implications for future therapeutic breakthroughs and technological advancements.